Cas no 627524-05-4 (1,2-Ethanediamine, N-(1,1-dimethylpropyl)-N'-[(3-fluorophenyl)methyl]-)
627524-05-4 structure
Product Name:1,2-Ethanediamine, N-(1,1-dimethylpropyl)-N'-[(3-fluorophenyl)methyl]-
CAS No:627524-05-4
MF:C14H23FN2
MW:238.344227075577
CID:432764
PubChem ID:16076701
Update Time:2025-04-19
1,2-Ethanediamine, N-(1,1-dimethylpropyl)-N'-[(3-fluorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, N-(1,1-dimethylpropyl)-N'-[(3-fluorophenyl)methyl]-
- N-[(3-fluorophenyl)methyl]-N'-(2-methylbutan-2-yl)ethane-1,2-diamine
- DTXSID80581968
- N~1~-[(3-Fluorophenyl)methyl]-N~2~-(2-methylbutan-2-yl)ethane-1,2-diamine
- 627524-05-4
- N'-(1,1-dimethylpropyl)-N-[(3-fluorophenyl)methyl]ethane-1,2-diamine
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- Inchi: 1S/C14H23FN2/c1-4-14(2,3)17-9-8-16-11-12-6-5-7-13(15)10-12/h5-7,10,16-17H,4,8-9,11H2,1-3H3
- InChI Key: CKZJVNVBSLHPFD-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CNCCNC(C)(C)CC
Computed Properties
- Exact Mass: 238.18469
- Monoisotopic Mass: 238.18452690g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
1,2-Ethanediamine, N-(1,1-dimethylpropyl)-N'-[(3-fluorophenyl)methyl]- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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